Cas no 2228716-70-7 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid
• CAS No: 2228716-70-7
• MF: C₁₀H₁₈O₄S
• MW: 234.312522411346
• CID: 5951931
• PubChem ID: 165694388
• Update Time: 2025-06-13

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid
• 2228716-70-7
• EN300-2006783

• Inchi： 1S/C10H18O4S/c1-7(6-9(11)12)8-4-5-15(13,14)10(8,2)3/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： MIBMMLDOSPCERQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)CC(=O)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 234.09258022g/mol
• Monoisotopic Mass: 234.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid

Comprehensive Overview of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid (CAS No. 2228716-70-7)

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid (CAS No. 2228716-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's name reflects its complex molecular architecture, featuring a thiolane ring with dimethyl and dioxo substituents, coupled with a butanoic acid side chain. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for sulfone-containing compounds like 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, owing to its ability to modulate biological pathways. The compound's CAS No. 2228716-70-7 is frequently searched in academic databases and chemical supplier catalogs, highlighting its relevance in modern chemistry.

One of the key trends in organic synthesis is the exploration of sustainable methodologies, and this compound aligns well with such initiatives. Its synthesis often involves green chemistry principles, minimizing waste and energy consumption. Additionally, the pharmaceutical industry is keen on leveraging its structural motifs for designing novel drug candidates, especially in areas like anti-inflammatory and metabolic disorder treatments. This aligns with the growing public interest in personalized medicine and targeted therapies.

The compound's physicochemical properties, such as solubility and stability, are critical for its application in formulation development. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid, ensuring its purity and consistency. These aspects are vital for researchers who rely on high-quality reagents for reproducible results.

From an SEO perspective, queries related to CAS No. 2228716-70-7 often include terms like "synthesis," "suppliers," and "applications," reflecting the diverse interests of chemists and industry professionals. The compound's niche yet growing popularity underscores its importance in advancing chemical innovation. As the scientific community continues to explore its potential, 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid is poised to remain a topic of interest in both academic and industrial settings.

In conclusion, 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid represents a fascinating intersection of organic chemistry and applied research. Its structural complexity and functional versatility make it a valuable asset for scientists working on drug design and material development. With ongoing advancements in synthetic techniques and a growing emphasis on sustainable chemistry, this compound is likely to play a pivotal role in future scientific breakthroughs.